Rhenium(V) chloride

Specification

• CAS No.: 13596-35-5
• Molecular Formula: Cl5Re
• Molecular Weight: 363.5 g/mol
• IUPAC Name: pentachlororhenium
• Standard InChI: InChI=1S/5ClH.Re/h5*1H;/q;;;;;+5/p-5
• Standard InChI Key: XZQYTGKSBZGQMO-UHFFFAOYSA-I
• SMILES: Cl[Re](Cl)(Cl)(Cl)Cl
• Canonical SMILES: Cl[Re](Cl)(Cl)(Cl)Cl

Introduction

Basic Information and Identification

Rhenium(V) chloride, commonly represented by the formula ReCl₅, is more accurately described as Re₂Cl₁₀ due to its dimeric structure in solid state. This transition metal halide compound possesses several key identifiers and physical properties as summarized in Table 1.

Property	Information
Chemical Formula	ReCl₅ (Re₂Cl₁₀)
CAS Registry Number	13596-35-5
Molecular Weight	363.47 g/mol
IUPAC Name	Pentachlororhenium
Synonyms	Rhenium pentachloride, Rhenium(V) chloride
Appearance	Red-brown to dark green-black crystalline solid
Physical State	Solid
Odor	Acidic
Table 1: Basic identification and physical properties of Rhenium(V) chloride

Physical and Chemical Properties

Rhenium(V) chloride exhibits several distinctive physical and chemical characteristics that determine its behavior in various environments and applications. The compound's paramagnetic nature and high density are notable properties, along with its sensitivity to moisture and air.

Property	Value
Melting Point	220°C (decomposition)
Boiling Point	Not applicable
Density	4.9 g/cm³
Solubility in Water	Reacts with water
Oxidation State of Re	+5
Element Composition	Re: 51.23%, Cl: 48.77%
Sensitivity	Moisture sensitive
Table 2: Physical and chemical properties of Rhenium(V) chloride
A notable characteristic of this compound is its instability in air, where it degrades to form a brown liquid. This high reactivity necessitates special handling and storage conditions, typically requiring an inert atmosphere.

Structural Characteristics

The structural features of Rhenium(V) chloride are central to understanding its chemical behavior and reactivity patterns. The compound exists as a dimer in the solid state, with a distinctive bioctahedral arrangement.

Dimeric Structure

Rhenium(V) chloride has a bioctahedral structure that can be described as Cl₄Re(μ-Cl)₂ReCl₄, where the "(μ-Cl)₂" notation indicates two chloride ligands functioning as bridges between the two rhenium atoms. This arrangement results in a metal-metal distance of approximately 3.74 Å, suggesting minimal direct Re-Re bonding. The structural motif bears similarity to that observed in tantalum pentachloride, another transition metal halide.

Crystallographic Data

The compound crystallizes in a double hexagonally closed packed structure. This arrangement contributes to its relatively high density and thermal stability. The molecular structure's geometry significantly influences its reactivity patterns, particularly in coordination chemistry applications.

Preparation Methods

Rhenium(V) chloride was first synthesized in 1933, shortly after the discovery of rhenium itself, marking an important milestone in transition metal halide chemistry.

Standard Synthesis

The primary method for preparing Rhenium(V) chloride involves direct chlorination of elemental rhenium at elevated temperatures. This process typically requires:

• Elemental rhenium as starting material

• Chlorine gas as the chlorinating agent

• Reaction temperatures ranging from 500°C to 900°C
  The reaction can be represented as:
  Re + 5/2 Cl₂ → ReCl₅

Purification Techniques

The crude product can be purified through sublimation, which yields high-purity Rhenium(V) chloride suitable for analytical and research applications. Commercial suppliers offer the compound in various purity grades, typically ranging from 99% to 99.999%, with correspondingly different applications in research and industry.

Chemical Reactions

Rhenium(V) chloride demonstrates diverse reactivity patterns, participating in redox reactions, coordination chemistry, and substitution processes. Its behavior in various reaction environments provides pathways to numerous rhenium compounds with different oxidation states.

Reactions with Oxidizing Agents

When treated with oxygen-containing species, Rhenium(V) chloride undergoes oxidation to form oxychlorides:
ReCl₅ + 3Cl₂O → ReO₃Cl + 5Cl₂
This reaction illustrates the compound's susceptibility to oxidation to the Re(VII) state.

Reduction Reactions

Several reducing agents convert Rhenium(V) chloride to lower oxidation state compounds:

• Reaction with anhydrous tin(II) chloride quantitatively reduces it to rhenium trichloride

• Reduction gives trirhenium nonachloride in certain conditions

• The compound is reduced by 2,2′-bipyridyl to produce ReCl₄(bipy)

Ligand Exchange and Coordination Chemistry

Rhenium(V) chloride serves as a versatile precursor in coordination chemistry:

• Ammonolysis with liquid ammonia forms [ReCl₃(NH₂)₂,2NH₃]ₙ

• Reaction with 48% hydrobromic acid yields the oxopentabromorhenate(V) ion

• Reactions with triphenylphosphine produce various complexes depending on solvent and conditions

Solvent Effects

Research has demonstrated that the solvent plays a crucial role in determining reaction products with Rhenium(V) chloride. As documented in Eastland's dissertation:

• More polar solvents tend to yield monomeric species

• Nonpolar solvents facilitate the formation of strong rhenium-to-rhenium bonds

• The presence of water and age of the Rhenium(V) chloride significantly influence product formation

Applications

Despite having limited commercial applications, Rhenium(V) chloride holds significant importance in several scientific and research domains.

Catalytic Applications

Rhenium(V) chloride has historical significance as one of the early catalysts for olefin metathesis, a process involving the exchange of alkyl groups between olefins. While newer catalysts have largely superseded it in commercial applications, it remains relevant in fundamental research on catalytic mechanisms.

Precursor in Synthesis

The compound serves as an important starting material for the synthesis of:

• Other rhenium compounds with various oxidation states

• Coordination complexes with specific ligand environments

• Rhenium-based materials with specialized properties

Research Applications

Current research explores potential applications in:

• Analytical chemistry for detecting and quantifying elements

• Development of advanced materials including coatings and potentially superconductors

• Pharmaceutical research examining rhenium compounds for medicinal applications

Current Research Directions

Research involving Rhenium(V) chloride continues to evolve, focusing on several promising directions.

Coordination Chemistry Studies

Investigations into the coordination behavior of Rhenium(V) chloride with various ligands reveal complex formation patterns dependent on reaction conditions. The research by Eastland demonstrated that reactions with triphenylphosphine, triphenylphosphine oxide, and pyridine produce different products based on solvent polarity, water content, and age of the rhenium compound. These studies contribute to fundamental understanding of transition metal coordination chemistry.

Catalytic Mechanism Investigations

While newer catalysts have largely replaced Rhenium(V) chloride in commercial applications, research continues on understanding its catalytic mechanisms to inform the development of more effective catalysts. Its historical role in olefin metathesis provides valuable insights into metal-catalyzed carbon-carbon bond formation processes.